2-[4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexyl]acetic Acid

• IUPAC Name: 2-[4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexyl]acetic acid
• InChI: InChI=1S/C14H25NO4/c1-14(2,3)19-13(18)15-9-11-6-4-10(5-7-11)8-12(16)17/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: SOMMQRXDBVDYST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCC(CC1)CC(=O)O
• Molecular Formula: C14H25NO4
• DSSTOX Substance ID: DTXSID901143749
• Molecular Weight: 271.35 g/mol
• CAS RN: 180046-57-5

Description

2-[4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexyl]acetic Acid, also known as MCC-555, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Transition Metal Complexes : A study focused on the synthesis and characterization of transition metal complexes using amino acid-bearing Schiff base ligands derived from cyclohexylacetic acid derivatives. These complexes showed significant xanthine oxidase inhibitory activities and free radical scavenging properties, suggesting potential applications in therapeutic and antioxidant contexts (Ikram et al., 2015).

Medicinal Chemistry Applications

• Angiotensin Converting Enzyme Inhibitors : A novel class of non-amino acid angiotensin converting enzyme inhibitors was developed using monoamidic derivatives of cyclohexanedicarboxylic acids. These compounds offer a new approach to designing ACE inhibitors, highlighting the versatility of cyclohexylacetic acid derivatives in drug discovery (Turbanti et al., 1993).

Organic Chemistry and Catalysis

• Catalytic Ketonization : Research into the catalytic ketonization of carboxylic acids, including derivatives of cyclohexylacetic acid, has shown the ability to selectively produce ketones. This work underscores the compound's role in facilitating cross-selectivity in ketonization reactions, which is crucial for synthesizing various industrial chemicals (Ignatchenko et al., 2015).

Environmental and Biochemical Studies

• Mechanism of Acetic Acid Elimination : A study investigated the mechanism of acetic acid elimination from MH(+) ions of acetates, including those derived from cyclohexylacetic acid. This research provides insights into the steric effects influencing chemical reactions and could have implications for understanding environmental degradation processes and designing more efficient synthetic pathways (Kuzmenkov et al., 1999).